Cas no 1600511-80-5 (2,5-Dichloropyrido[3,4-b]pyrazine)

• Product Name: 2,5-Dichloropyrido[3,4-b]pyrazine
• CAS No: 1600511-80-5
• MF: C₇H₃Cl₂N₃
• MW: 200.024818658829
• MDL: MFCD28670261
• CID: 4827479
• PubChem ID: 86715743
• Update Time: 2026-02-27

2,5-Dichloropyrido[3,4-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloropyrido[3,4-b]pyrazine
• Pyrido[3,4-b]pyrazine, 2,5-dichloro-
• AS-77460
• SCHEMBL15900397
• 1600511-80-5
• DB-103980
• LUXKBFNGXYMUHY-UHFFFAOYSA-N
• MFCD28670261
• CS-0168661

• MDL： MFCD28670261
• Inchi： 1S/C7H3Cl2N3/c8-5-3-11-6-4(12-5)1-2-10-7(6)9/h1-3H
• InChI Key： LUXKBFNGXYMUHY-UHFFFAOYSA-N
• SMILES： ClC1C2C(C=CN=1)=NC(=CN=2)Cl

Computed Properties

• Exact Mass: 198.9704025 g/mol
• Monoisotopic Mass: 198.9704025 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7
• Molecular Weight: 200.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines Pyridopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines

Additional information on 2,5-Dichloropyrido[3,4-b]pyrazine

Comprehensive Overview of 2,5-Dichloropyrido[3,4-b]pyrazine (CAS No. 1600511-80-5): Properties, Applications, and Research Insights

2,5-Dichloropyrido[3,4-b]pyrazine (CAS No. 1600511-80-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties. This chlorinated pyridopyrazine derivative features a fused bicyclic ring system, which enhances its reactivity and utility in synthetic chemistry. Researchers are particularly interested in its potential as a building block for drug discovery and functional materials, aligning with current trends in precision medicine and sustainable chemistry.

The compound’s molecular structure, characterized by two chlorine atoms at the 2- and 5-positions, contributes to its versatility in cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven chemical databases. Recent studies highlight its role in developing kinase inhibitors, a hot topic in cancer research, as well as its applications in optoelectronic materials for next-generation devices. These intersections with high-demand fields make 1600511-80-5 a compound of growing relevance.

From a synthetic perspective, 2,5-Dichloropyrido[3,4-b]pyrazine offers advantages in modular chemistry, a trend emphasized in green chemistry discussions. Its stability under various conditions allows for scalable production, addressing the industry’s push toward cost-effective synthesis. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a detail often queried by quality control professionals in pharmaceutical manufacturing.

Environmental and safety considerations are also critical, as users increasingly search for eco-friendly chemical alternatives. While 1600511-80-5 is not classified as hazardous under standard guidelines, proper handling protocols are recommended. This aligns with global ESG (Environmental, Social, and Governance) trends, where sustainable lab practices are prioritized. The compound’s low volatility and compatibility with biodegradable solvents further enhance its appeal.

In the context of intellectual property, patents involving 2,5-Dichloropyrido[3,4-b]pyrazine have surged, reflecting its commercial potential. Key applications include its use in agrochemical intermediates and polymeric materials, areas frequently explored in AI-powered patent analytics tools. Researchers and startups often search for novel heterocycles to gain competitive edges, making this compound a focal point for innovation.

Future directions for CAS No. 1600511-80-5 may involve its integration into machine learning-driven drug design, a trending topic in computational chemistry. Its structural motifs are compatible with fragment-based screening, a technique gaining traction in high-throughput screening workflows. As the demand for multifunctional scaffolds rises, this compound’s role in medicinal chemistry is expected to expand.

To summarize, 2,5-Dichloropyrido[3,4-b]pyrazine (CAS No. 1600511-80-5) represents a convergence of synthetic utility, industrial applicability, and research innovation. Its alignment with cutting-edge scientific trends ensures its continued relevance in both academic and industrial settings, making it a compound worth monitoring in the evolving landscape of chemical sciences.